![molecular formula C15H15NO3 B7514277 N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide](/img/structure/B7514277.png)
N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide
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Overview
Description
N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide, also known as CX-5461, is a small molecule inhibitor that selectively targets RNA polymerase I transcription. CX-5461 has gained attention for its potential use in cancer treatment due to its ability to inhibit ribosomal RNA synthesis, which is essential for the growth and proliferation of cancer cells.
Scientific Research Applications
N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide has been extensively studied for its potential use in cancer treatment. It has been shown to be effective in inhibiting the growth and proliferation of cancer cells in vitro and in vivo. This compound has been tested in preclinical models of breast, colon, lung, and ovarian cancer, and has shown promising results. In addition to its use in cancer treatment, this compound has also been studied for its potential use in treating diseases such as sickle cell anemia and Diamond-Blackfan anemia.
Mechanism of Action
N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide selectively targets RNA polymerase I transcription, which is responsible for the synthesis of ribosomal RNA. By inhibiting RNA polymerase I transcription, this compound reduces the production of ribosomal RNA, which is essential for the growth and proliferation of cancer cells. This leads to the inhibition of cancer cell growth and proliferation, making this compound a promising candidate for cancer treatment.
Biochemical and physiological effects:
Studies have shown that this compound inhibits ribosomal RNA synthesis in cancer cells, leading to a decrease in cell proliferation and an increase in apoptosis. This compound has also been shown to induce DNA damage and activate the DNA damage response pathway, leading to cell cycle arrest and apoptosis. In addition, this compound has been shown to have anti-angiogenic effects, inhibiting the formation of new blood vessels that are essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide is its selectivity for RNA polymerase I transcription, which reduces the risk of off-target effects. This compound has also shown promising results in preclinical models of cancer, making it a promising candidate for further research. However, this compound has a relatively low overall yield, which may limit its availability for large-scale experiments. In addition, further research is needed to determine the optimal dosage and treatment regimen for this compound.
Future Directions
There are several future directions for research on N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide. One area of research is the development of more efficient synthesis methods to increase the overall yield of this compound. Another area of research is the optimization of this compound dosage and treatment regimens for cancer treatment. In addition, further research is needed to determine the safety and efficacy of this compound in clinical trials, as well as its potential use in combination with other cancer therapies. Finally, research is needed to determine the potential use of this compound in the treatment of other diseases, such as sickle cell anemia and Diamond-Blackfan anemia.
Conclusion:
In conclusion, this compound is a promising candidate for cancer treatment due to its ability to selectively target RNA polymerase I transcription and inhibit ribosomal RNA synthesis. This compound has shown promising results in preclinical models of cancer, and further research is needed to determine its safety and efficacy in clinical trials. In addition, research is needed to determine the potential use of this compound in the treatment of other diseases, and to optimize its dosage and treatment regimens.
Synthesis Methods
The synthesis of N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide involves several steps, including the condensation of 4-methyl-2-oxo-2H-chromene-3-carboxylic acid with 2-aminoethanol, followed by the reaction with cyclopropyl isocyanate. The final step involves the deprotection of the amino group to yield this compound. The overall yield of this compound is around 11%.
properties
IUPAC Name |
N-(1-cyclopropylethyl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-9(10-6-7-10)16-14(17)12-8-11-4-2-3-5-13(11)19-15(12)18/h2-5,8-10H,6-7H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOJUKRDCYRYKLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CC1)NC(=O)C2=CC3=CC=CC=C3OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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